Cas no 82553-56-8 (2,2-Dimethylchroman-8-carboxylic acid)

• Product Name: 2,2-Dimethylchroman-8-carboxylic acid
• CAS No: 82553-56-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD22056223
• CID: 1090478
• PubChem ID: 13051692
• Update Time: 2025-06-08

2,2-Dimethylchroman-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylchroman-8-carboxylic acid
• 2,2-dimethyl-3,4-dihydrochromene-8-carboxylic acid
• 3,4-Dihydro-2,2-dimethyl-2H-1-benzopyran-8-carboxylic acid (ACI)
• 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
• 2,2-Dimethyl-3,4-dihydro-2H-chromene-8-carboxylic acid
• 82553-56-8
• EN300-7422420
• SCHEMBL672668
• AKOS022185801
• DB-355067
• 2,2-Dimethylchroman-8-carboxylicacid
• 2,2-dimethylchromane-8-carboxylic acid
• AS-63331
• F30280
• Z1508922016
• CNNKZSZUCRDOIA-UHFFFAOYSA-N
• MFCD22056223

• MDL： MFCD22056223
• Inchi： 1S/C12H14O3/c1-12(2)7-6-8-4-3-5-9(11(13)14)10(8)15-12/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： CNNKZSZUCRDOIA-UHFFFAOYSA-N
• SMILES： O=C(C1C2OC(CCC=2C=CC=1)(C)C)O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 342.2±31.0 °C at 760 mmHg
• Flash Point: 131.8±18.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2-Dimethylchroman-8-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-Dimethylchroman-8-carboxylic acid

2,2-Dimethylchroman-8-carboxylic Acid: A Comprehensive Overview

2,2-Dimethylchroman-8-carboxylic acid (CAS No. 82553-56-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Dihydrocoumarin-8-carboxylic acid, belongs to the class of chromans and is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of 2,2-Dimethylchroman-8-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent applications in drug discovery.

Chemical Properties and Structure

2,2-Dimethylchroman-8-carboxylic acid is a white crystalline solid with a molecular formula of C₁₁H₁₄O₃. Its molecular weight is 194.23 g/mol. The compound features a chroman ring system with two methyl groups at the 2-position and a carboxylic acid group at the 8-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The chroman ring system is known for its stability and rigidity, which can influence the compound's solubility and reactivity. The carboxylic acid group provides the molecule with acidic properties and can participate in various chemical reactions such as esterification, amide formation, and metal complexation. These properties make 2,2-Dimethylchroman-8-carboxylic acid a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of 2,2-Dimethylchroman-8-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the cyclization of an appropriate phenolic ester or ether followed by subsequent derivatization steps. For example, the reaction of 4-hydroxybenzoic acid with 1,3-propanediol in the presence of an acid catalyst can yield the desired chroman derivative.

An alternative method involves the condensation of a substituted salicylaldehyde with an appropriate ketone or aldehyde followed by reduction and oxidation steps to introduce the carboxylic acid group. This method offers flexibility in terms of substituent variation and can be adapted to synthesize a range of related compounds.

Biological Activities

2,2-Dimethylchroman-8-carboxylic acid has been investigated for its potential biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. Recent studies have shown that this compound exhibits significant antioxidant activity due to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases.

In addition to its antioxidant effects, 2,2-Dimethylchroman-8-carboxylic acid has demonstrated anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is particularly relevant in conditions such as arthritis and other inflammatory disorders where modulation of cytokine levels can provide therapeutic benefits.

Furthermore, preliminary studies have indicated that 2,2-Dimethylchroman-8-carboxylic acid possesses anti-cancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation. These findings suggest that this compound could be further explored as a potential lead molecule for cancer therapy.

Clinical Applications and Drug Discovery

The potential applications of 2,2-Dimethylchroman-8-carboxylic acid in drug discovery are diverse and promising. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. In particular, its antioxidant and anti-inflammatory properties could be harnessed to develop treatments for conditions such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 2,2-Dimethylchroman-8-carboxylic acid. Early results have shown promising outcomes, with several derivatives demonstrating favorable pharmacokinetic profiles and low toxicity profiles. These findings underscore the potential of this compound as a valuable starting point for drug development.

Conclusion

In summary, 2,2-Dimethylchroman-8-carboxylic acid (CAS No. 82553-56-8) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for drug discovery. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.